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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1139560

Essential Safety and Handling Guide for NF023
Hexasodium

This guide provides crucial safety, handling, and disposal protocols for NFO23 hexasodium,
designed for researchers, scientists, and drug development professionals. Adherence to these
procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

While NF023 hexasodium is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is imperative to follow standard precautionary measures for
handling all chemical compounds.[1]

Chemical and Physical Properties

A summary of the key quantitative data for NF023 hexasodium is presented below. Note that
some physical properties, such as melting and boiling points, have not been determined.[1]
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Property

Value

Source

Molecular Formula

CssH20N4Nas021Se

Tocris Bioscience

Molecular Weight 1162.86 g/mol Tocris Bioscience
CAS Number 104869-31-0 Cayman Chemical[1]
Appearance Solid Cayman Chemical
Solubility Water: 100 mg/mL Tocris Bioscience
Storage (Powder) -20°C for 3 years TargetMol

Storage (In Solvent) -80°C for 1 year TargetMol

Flammability Product is not flammable Cayman Chemical[1]

Personal Protective Equipment (PPE)

Even with non-hazardous substances, a proactive approach to safety is crucial. The following
PPE is recommended to minimize any potential for exposure.

o Eye Protection: Safety glasses with side shields or chemical safety goggles should be worn
at all times in the laboratory to protect against splashes or airborne particles.[2][3]

o Hand Protection: Standard laboratory gloves, such as nitrile gloves, should be worn when
handling NF023 hexasodium or its containers.[2] Gloves must be inspected for integrity
before use and should be disposed of immediately if contamination is suspected.[2][4]

« Body Protection: A standard laboratory coat is required to protect against spills and
contamination of personal clothing.[3]

* Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required.[1][2] However, if weighing or handling large quantities of the
powder where dust generation is possible, consider working in a fume hood or using a dust
mask.[2]

Operational Plan: Safe Handling Protocol
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A systematic approach to handling NF023 hexasodium will ensure safety and prevent
contamination of the laboratory environment.

Preparation and Pre-Handling

o Area Preparation: Ensure the designated workspace (e.g., laboratory bench) is clean,
uncluttered, and covered with disposable bench paper.[4]

 Information Review: Have the Safety Data Sheet (SDS) readily accessible for reference.

o Assemble Equipment: Gather all necessary equipment, such as spatulas, weigh boats, and
containers for solution preparation, before handling the compound.

Weighing and Solution Preparation

» Ventilation: When weighing the solid form of NF023 hexasodium, do so in an area with good
ventilation. For procedures that may generate dust, the use of a chemical fume hood is
recommended.[3]

» Handling the Solid: Use a clean spatula to transfer the desired amount of the compound from
the storage container to a weigh boat. Avoid creating dust.

e Preparing Solutions: For dissolving the compound, add the solvent (e.g., water) to the
weighed solid. Sonication may be recommended to aid dissolution.[5]

Post-Handling and Cleanup
¢ Decontamination: Clean all equipment and the work surface thoroughly after use.
e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan

As NF023 hexasodium is not classified as hazardous, disposal is straightforward but must be
handled responsibly to avoid confusion with hazardous waste.

e Solid Waste:
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o Uncontaminated empty containers can be disposed of in the regular trash after defacing
the label.

o Contaminated materials such as gloves, weigh boats, and bench paper should be placed
in a sealed bag or container before disposal in the regular laboratory trash.

e Liquid Waste:

o Agueous solutions of NF023 hexasodium can typically be disposed of down the sanitary
sewer with copious amounts of water.[6] It is advisable to consult with your institution's
Environmental Health and Safety (EHS) office to ensure compliance with local regulations.

[5]I6]

Safe Handling Workflow for NFO23 Hexasodium

The following diagram illustrates the logical workflow for the safe handling of NF023
hexasodium, from initial preparation to final disposal.

1. Preparation 2. Handling 3. Cleanup & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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